5-bromo-N'-[(E)-(2-propoxyphenyl)methylidene]-1-benzofuran-2-carbohydrazide

• Molecular Formula: C19H17BrN2O3
• Molecular Weight: 401.3 g/mol
• IUPAC Name: 5-bromo-N-[(E)-(2-propoxyphenyl)methylideneamino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H17BrN2O3/c1-2-9-24-16-6-4-3-5-13(16)12-21-22-19(23)18-11-14-10-15(20)7-8-17(14)25-18/h3-8,10-12H,2,9H2,1H3,(H,22,23)/b21-12+
• InChI Key: UHTZKGXLIGMFML-CIAFOILYSA-N
• Isomeric SMILES: CCCOC1=CC=CC=C1/C=N/NC(=O)C2=CC3=C(O2)C=CC(=C3)Br
• Canonical SMILES: CCCOC1=CC=CC=C1C=NNC(=O)C2=CC3=C(O2)C=CC(=C3)Br

Description

5-bromo-N’-[(E)-(2-propoxyphenyl)methylidene]-1-benzofuran-2-carbohydrazide is a chemical compound that belongs to the class of hydrazides This compound is characterized by the presence of a bromine atom, a propoxyphenyl group, and a benzofuran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N’-[(E)-(2-propoxyphenyl)methylidene]-1-benzofuran-2-carbohydrazide typically involves the condensation reaction between 5-bromo-2-hydroxybenzaldehyde and 2-propoxybenzohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions for several hours. The product is then purified through recrystallization .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as column chromatography or crystallization.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N’-[(E)-(2-propoxyphenyl)methylidene]-1-benzofuran-2-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction could produce alcohols or amines.

Scientific Research Applications

5-bromo-N’-[(E)-(2-propoxyphenyl)methylidene]-1-benzofuran-2-carbohydrazide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-bromo-N’-[(E)-(2-propoxyphenyl)methylidene]-1-benzofuran-2-carbohydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application being studied .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(5-bromo-2-ethoxyphenyl)methylidene]isonicotinohydrazide
• N’-[(E)-(5-bromo-2-methoxyphenyl)methylidene]-2-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)acetohydrazide

Uniqueness

5-bromo-N’-[(E)-(2-propoxyphenyl)methylidene]-1-benzofuran-2-carbohydrazide is unique due to its specific structural features, such as the presence of a benzofuran ring and a propoxyphenyl group. These features contribute to its distinct chemical and biological properties, making it a valuable compound for research and development .